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This technical guide provides a comprehensive overview of the core thermodynamic properties
of molten potassium sodium carbonate mixtures. Molten alkali carbonates, particularly
eutectic compositions of potassium and sodium carbonate, are of significant interest in various
high-temperature applications, including thermal energy storage, molten carbonate fuel cells,
and as specialized reaction media.[1][2] Accurate thermodynamic data is crucial for the design,
modeling, and optimization of processes involving these materials.

Thermodynamic Properties

The following sections summarize key thermodynamic data for molten potassium sodium
carbonate systems. The properties are presented as a function of temperature where
applicable.

Density

The density of molten salts is a fundamental property required for engineering design,
particularly for calculating volumetric storage capacity and fluid dynamics.[3] Density typically
exhibits a linear decrease with increasing temperature. Molecular dynamics simulations and
experimental measurements have been employed to determine the density of various Na2COs-
K2COs compositions.[4][5] For the Na2CO3-K2COs eutectic, simulation results have shown a
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density decrease from 1.776 g/cm?3 at 873 K to 1.690 g/cm3 at 1073 K, showing good
agreement with experimental data.[6][7]

Table 1: Density of Molten Sodium-Potassium Carbonate Mixtures

Composition

Temperature (K) Density (g/lcm?) Reference
(mol%)
NazCO03-K2C0s3
. 873 1.776 [61[7]
Eutectic
Naz2C03-K2COs
_ 1073 1.690 [6][7]
Eutectic
Pure Naz2COs 1140 1.97 [8]

| Pure K2COs | 1190 | 1.90 |[8] |

Viscosity

Viscosity is a critical transport property that influences fluid handling, pumping requirements,
and heat transfer characteristics.[9] The viscosity of molten alkali carbonates is relatively low,
on the order of a few millipascal-seconds (mPa:s), and decreases with increasing temperature,
typically following an Arrhenian relationship.[10] For instance, the viscosity of pure molten
NazCOs, K2COs, and Li2COs is in the range of 3-20 mPa-s between 750-1000 °C.[10]

Table 2: Viscosity of Molten Sodium-Potassium Carbonate Systems

Composition Temperature (K) Viscosity (mPa-s) Reference

Na2COs-NaCIl-KClI

) 873 3.117 [6]
Eutectic
Na2COs—NaCI-KCl
) 1073 1.755 [6]
Eutectic
Ternary Li-Na-K )
> Eutectic Temp. ~40 [11]

Carbonate
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| Ternary Li-Na-K Carbonate | 1073 (800 °C) | 4.3 |[11] |

Surface Tension

Surface tension data is important for understanding wetting behavior, capillary effects in porous
media (like fuel cell electrodes), and interfacial phenomena.[12] The maximum bubble pressure
method is a widely used technique for measuring the surface tension of molten salts.[13][14]

Table 3: Surface Tension of Molten Alkali Carbonate Systems

Composition Surface Tension
Temperature (K) Reference
(mol%) (mN/m)

Li2C0O3-K2COs

Not Specified 205 [15]
(62:38)

| Li2CO3-Na2COs / Li2CO3-K2COs | Not Specified | Varies with composition |[12] |

Heat Capacity

Specific heat capacity is a crucial parameter for thermal energy storage applications, as it
dictates the amount of heat a given mass of salt can store.[16] Differential Scanning
Calorimetry (DSC) is a common method for measuring the heat capacity of molten salts. For
the ternary eutectic (LiNaK)2COs, a constant value for heat capacity has been suggested at
1.61 J-g~ 1K L[17]

Table 4: Heat Capacity of Molten Alkali Carbonate Mixtures

. Specific Heat
Composition Temperature (K) . Reference
Capacity (J-g~*-K™?)

Na2COs-NaCl-KCI

. Liquid Phase 1.268 [18]
Eutectic

Li2CO3-K2COs3

i Not Specified 1.61 [12]
Eutectic (62:38)

| Ternary (LiNaK)2COs Eutectic | 723 - 873 | 1.61 (constant) |[17] |

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://asmedigitalcollection.asme.org/solarenergyengineering/article/134/4/041002/444601/The-Thermal-Stability-of-Molten-Lithium-Sodium
https://www.researchgate.net/publication/277395682_Physical_Properties_of_Molten_Li2CO3-Na2CO3_5248_mol_and_Li2CO3-K2CO3_6238_mol_Containing_Additives
https://apps.dtic.mil/sti/tr/pdf/AD0682216.pdf
https://www.researchgate.net/figure/Apparatus-for-measurement-of-the-surface-tension-of-molten-salts-with-the-maximal-bubble_fig1_276345804
https://www.jstage.jst.go.jp/article/electrochemistry/67/6/67_593/_pdf
https://www.researchgate.net/publication/277395682_Physical_Properties_of_Molten_Li2CO3-Na2CO3_5248_mol_and_Li2CO3-K2CO3_6238_mol_Containing_Additives
https://www.researchgate.net/publication/355095646_Specific_heat_capacity_viscosity_and_thermal_stability_of_carbonate-based_molten_salt_nanofluids
https://www.preprints.org/manuscript/202512.0902/v1/download
https://pubs.aip.org/aip/jcp/article-pdf/doi/10.1063/5.0281150/20661931/084503_1_5.0281150.pdf
https://www.researchgate.net/publication/277395682_Physical_Properties_of_Molten_Li2CO3-Na2CO3_5248_mol_and_Li2CO3-K2CO3_6238_mol_Containing_Additives
https://www.preprints.org/manuscript/202512.0902/v1/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Enthalpy of Fusion

The enthalpy of fusion, or latent heat, is the energy absorbed or released during the solid-liquid
phase transition. This property is particularly important for phase change material (PCM)
applications in thermal energy storage.

Table 5: Enthalpy of Fusion for Carbonate Eutectic Systems

Composition Enthalpy of Fusion (J/g) Reference

| Na2CO3—NaCIl-KCI Eutectic | 392.00 [[6][18] |

Thermal Conductivity

Thermal conductivity measures a material's ability to conduct heat and is a key parameter in
designing efficient heat exchangers.[19] There is limited data available for the thermal
conductivity of molten carbonate mixtures, and values can be influenced by the material's
phase.[19]

Table 6: Thermal Conductivity of Alkali Carbonate Systems

Thermal
Composition Temperature (°C) Conductivity Reference
(W-m=+K~?)
Ternary Li-Na-K .
Not specified 0.612 [20]
Carbonate
Li2COs (solid) 25 ~3 [19]

| Na2COs (solid) | 25 | ~1.7 |[19] |

Experimental Protocols

Accurate measurement of thermodynamic properties at high temperatures is challenging due to
the corrosive nature of molten salts. Several specialized techniques have been developed and
refined for this purpose.
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Density Measurement

Archimedean Method: This is a widely used technique for measuring molten salt density.[3]
[21] It operates on the principle of buoyancy, where a bob of known volume is submerged in
the molten salt.[21] The apparent weight of the bob is measured, and the density of the liquid
is calculated from the buoyant force. Corrections for surface tension effects on the
suspension wire are often necessary for high accuracy.[21]

Pycnometric Method: This method involves filling a container of a precisely known volume (a
pycnometer) with the molten salt at a specific temperature.[3] The mass of the salt is then
determined, allowing for the calculation of density. This technique can be adapted for high
temperatures using specialized, robust equipment.[3]

X-ray Imaging: A more recent technique involves using X-ray transmission to image the
molten salt within a furnace.[22] By calibrating the image and processing it, the precise
volume of the liquid salt can be determined. Combined with a measurement of the sample's
mass, the density can be calculated with high accuracy.[22]

Viscosity Measurement

Rotational Viscometry: This common method uses a rotational rheometer, where a spindle is
immersed in the molten salt and rotated at a known speed.[23][24] The torque required to
rotate the spindle is measured, which is directly related to the viscosity of the fluid. This
technique is suitable for a wide range of viscosities and temperatures.[24]

Oscillating Pendulum/Cup Method: This technique involves either an oscillating sphere or an
oscillating cup (cylinder) immersed in the molten salt.[9] The damping of the oscillations
caused by the viscous drag of the fluid is measured. From this damping, the viscosity can be
calculated using established equations.[9]

Falling Ball Viscometer: In this method, a sphere is dropped into the molten salt, and its
terminal velocity is measured.[25] The viscosity is then calculated using Stokes' law, taking
into account the densities of the sphere and the molten salt.[25]

Surface Tension Measurement
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o Maximum Bubble Pressure Method: This is one of the most reliable and widely used
techniques for molten salts.[13][26] An inert gas is slowly bubbled through a capillary
immersed in the melt. The maximum pressure required to form a bubble is measured, which
is related to the surface tension of the liquid.[14][27]

» Sessile Drop Method: In this technique, a drop of the molten salt is placed on a flat, non-
wetting substrate.[26][28] The shape of the drop is captured photographically, and the
surface tension is calculated by analyzing the drop's dimensions.[28]

Heat Capacity and Enthalpy of Fusion Measurement

« Differential Scanning Calorimetry (DSC): DSC is a powerful thermal analysis technique used
to measure heat flow into or out of a sample as a function of temperature or time.[29] To
measure the heat capacity, a sample is heated at a constant rate, and the heat flow is
compared to that of a known standard. For the enthalpy of fusion, the DSC measures the
total heat absorbed during the melting phase transition. Proper encapsulation of the
corrosive salt sample is critical for successful DSC measurements at high temperatures.

Visualizations

The following diagrams illustrate key concepts and workflows related to the study of molten

potassium sodium carbonate.
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Caption: Relationship between core thermodynamic properties and their relevance in key
applications.

Start: Prepare Salt Sample & Calibrate Balance

Measure Mass & Volume of Bob at Room Temperature

\

Heat Salt to Desired Temperature in Furnace Weigh Bob in Air Above Melt (Tare)

\ /

Immerse Bob into Molten Salt

:

Record Apparent Mass of Submerged Bob

:

Calculate Buoyant Force

:

Calculate Molten Salt Density

End: Data Recorded

Click to download full resolution via product page

Caption: Experimental workflow for density measurement using the Archimedean method.
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Caption: Simplified phase transition diagram for a eutectic carbonate mixture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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